Cas no 61668-28-8 (1,4-Butanedione, 2-benzoyl-1-(4-nitrophenyl)-4-phenyl-)
61668-28-8 structure
Product Name:1,4-Butanedione, 2-benzoyl-1-(4-nitrophenyl)-4-phenyl-
CAS No:61668-28-8
MF:C23H17NO5
MW:387.384786367416
CID:470746
PubChem ID:12328905
Update Time:2025-04-19
1,4-Butanedione, 2-benzoyl-1-(4-nitrophenyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanedione, 2-benzoyl-1-(4-nitrophenyl)-4-phenyl-
- 2-benzoyl-1-(4-nitrophenyl)-4-phenylbutane-1,4-dione
- 61668-28-8
- DTXSID30490152
-
- Inchi: 1S/C23H17NO5/c25-21(16-7-3-1-4-8-16)15-20(22(26)17-9-5-2-6-10-17)23(27)18-11-13-19(14-12-18)24(28)29/h1-14,20H,15H2
- InChI Key: CQEXDPOFRUDBNO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])C(C(C1C=CC=CC=1)=O)CC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 387.11071
- Monoisotopic Mass: 387.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 97Ų
Experimental Properties
- PSA: 94.35
1,4-Butanedione, 2-benzoyl-1-(4-nitrophenyl)-4-phenyl- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
61668-28-8 (1,4-Butanedione, 2-benzoyl-1-(4-nitrophenyl)-4-phenyl-) Related Products
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